Cas no 1431960-57-4 ((2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester
• CAS No: 1431960-57-4
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5526099
• Update Time: 2025-10-29

(2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[(2-amino-6-chlorophenyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)15-7-8-9(13)5-4-6-10(8)14/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： OIJLQDYOBNPVRN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C(Cl)C=CC=C1N

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±35.0 °C(Predicted)
• pka: 11.78±0.46(Predicted)

Additional information on (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester

(2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1431960-57-4, commonly referred to as (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzyl group substituted with amino and chloro groups, coupled with a tert-butyl carbamate moiety, which contributes to its stability and reactivity.

Recent studies have highlighted the importance of (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester in the synthesis of bioactive compounds. Its structure allows for versatile modifications, making it a valuable intermediate in the creation of novel pharmaceutical agents. Researchers have explored its role in the development of anti-inflammatory drugs, where the amino group plays a crucial role in modulating biological activity. Additionally, the chloro substituent enhances the molecule's lipophilicity, improving its bioavailability when used in therapeutic contexts.

One of the most notable advancements involving this compound is its application in peptide synthesis. The tert-butyl carbamate group serves as an effective protecting group for amino acids, facilitating precise control during peptide bond formation. This has led to improved yields and purity in peptide synthesis, which is critical for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

Moreover, (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester has been investigated for its potential in enzyme inhibition studies. Its ability to interact with specific enzyme active sites makes it a promising candidate for developing inhibitors against key enzymes involved in disease pathways. For instance, recent research has demonstrated its efficacy in inhibiting certain kinases associated with cellular signaling pathways, paving the way for novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has optimized the reaction conditions, ensuring high purity and scalability. This has made (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester accessible for large-scale production, meeting the demands of both academic and industrial research settings.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Its stability under normal storage conditions ensures that it can be safely transported and stored without degradation. However, as with all chemical reagents, proper personal protective equipment should be used during handling to ensure user safety.

Looking ahead, the future of (2-Amino-6-chlorobenzyl)-carbamic acid tert-butyl ester lies in its continued exploration as a building block for complex molecules. With ongoing advancements in medicinal chemistry and biotechnology, this compound is poised to play a pivotal role in developing innovative treatments for various medical conditions.